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This technical support center provides troubleshooting guidance and answers to frequently

asked questions regarding the performance overhead of the Temporal Key Integrity Protocol

(TKIP) encryption. The content is tailored for researchers, scientists, and drug development

professionals who may encounter network performance issues during data-intensive

experiments.

Frequently Asked Questions (FAQs)
Q1: What is TKIP and why is it still relevant for discussion?

A1: The Temporal Key Integrity Protocol (TKIP) is a wireless security protocol that was

introduced as a temporary replacement for the flawed Wired Equivalent Privacy (WEP)

protocol.[1][2] It was designed to work with legacy hardware that could not support the more

robust Advanced Encryption Standard (AES).[3] While now deprecated and considered

insecure, some older lab equipment or embedded systems may still use it, making it a relevant

topic when troubleshooting network performance in specialized research environments.[4][5]

Q2: What contributes to the performance overhead of TKIP?

A2: TKIP's performance overhead stems from several factors. It wraps the original WEP

encryption with additional security measures, which are computationally intensive for older

hardware.[6] Key contributors to this overhead include:
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Per-Packet Key Mixing: TKIP dynamically generates a new 128-bit key for each data packet,

a process that consumes CPU cycles.[6][7]

Message Integrity Check (MIC): TKIP includes a 64-bit MIC named "Michael" to prevent

packet forgery. This calculation adds to the processing load.[3]

Increased Packet Size: TKIP adds 20 bytes of overhead to each 802.11 frame, which is

more than WEP (8 bytes) and WPA2-AES (16 bytes). This increase in packet size can

reduce effective bandwidth.[6][8]

Replay Attack Prevention: A sequence counter is used to prevent replay attacks, requiring

the receiver to check the order of packets, adding a minor processing step.[3][9]

Q3: How does TKIP's performance compare to modern standards like AES?

A3: AES, the standard used in WPA2 and WPA3, is significantly more secure and faster than

TKIP.[4][10] While AES is computationally more complex, modern Wi-Fi hardware includes

dedicated processors for AES encryption, resulting in minimal CPU overhead and higher

throughput.[11][12] In contrast, TKIP's operations are often handled by software or firmware,

leading to greater performance degradation, especially at high data rates.[8][11]

Q4: Can using TKIP affect the maximum speed of my Wi-Fi network?

A4: Yes. Modern Wi-Fi standards like 802.11n and later will significantly throttle their speeds,

often down to the 802.11g maximum of 54 Mbps, if configured to use TKIP.[1][13] This is a

built-in compatibility measure to ensure the protocol functions correctly with older devices but

creates a severe performance bottleneck on modern networks.[1][13]

Troubleshooting Guide
Q1: My high-resolution imaging or data-logging instrument is experiencing slow data transfer

rates over a Wi-Fi connection. Could TKIP be the cause?

A1: Yes, this is a likely scenario. First, verify the security settings of the Wi-Fi network. If the

network is using a mode that includes TKIP (e.g., "WPA-PSK (TKIP)", "WPA/WPA2-PSK

(TKIP/AES)"), the network speed may be capped at 54 Mbps.[1] This is insufficient for many

high-throughput scientific applications.
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Solution: Reconfigure your Wi-Fi access point to use "WPA2-PSK (AES)" or "WPA3"

exclusively. If the instrument's legacy Wi-Fi adapter does not support AES, consider a wired

Ethernet connection or a Wi-Fi adapter upgrade for the instrument.[5]

Q2: I am receiving "Weak Security" warnings on my devices when connecting to the lab

network. Is this related to performance?

A2: Yes, the "Weak Security" warning indicates that your network is using outdated and

insecure protocols like WEP or WPA with TKIP.[14][15] These older protocols not only pose a

security risk but are also linked to the performance issues described above, such as reduced

network speeds.[1] Addressing the security warning by upgrading to WPA2-AES or WPA3 will

also resolve the performance limitations.[13]

Q3: We have multiple instruments on the network. Why does the performance degradation

from TKIP seem worse when only one device is transmitting data at high speed?

A3: The security overhead from TKIP can become a bottleneck at high data rates. When a

single client is active, it can potentially saturate its connection, making the CPU cycles

consumed by TKIP a limiting factor.[8] When multiple clients are active, the bandwidth is

shared, and the data rate for each client decreases. At these lower individual data rates, the

encryption process is less likely to be the primary bottleneck.[8]

Q4: I switched my router from TKIP to AES, but a critical legacy device can no longer connect.

What should I do?

A4: This happens when an older device does not support the WPA2-AES standard.[16] You

have a few options, balancing security and functionality:

Use a Mixed Mode (Not Recommended): Some routers offer a "WPA/WPA2-PSK

(TKIP/AES)" mixed mode for compatibility. However, this re-introduces the security

vulnerabilities and performance issues of TKIP and is strongly discouraged.[1][14]

Isolate the Legacy Device: The best practice is to create a separate, isolated network (a

different SSID) exclusively for the legacy device that uses TKIP. This network should be

firewalled from your main, secure network to prevent any potential security breaches from

spreading.
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Upgrade the Device's Hardware: The most secure, long-term solution is to upgrade the Wi-Fi

adapter on the legacy device to one that supports WPA2-AES.

Quantitative Data on Performance Overhead
The following tables summarize data from a study on the performance overhead of various

802.11g security protocols. The overhead is presented as the percentage decrease in

throughput compared to an unsecured network.[8]

Table 1: Security Overhead for a Single Client (TCP)

Security Protocol
Average Throughput
(Mbps)

Overhead (%)

No Security 25.4 -

WEP-64 24.1 5.39%

WEP-128 23.72 7.08%

WPA-TKIP 23.26 9.20%

WPA-AES 24.26 4.69%

WPA2-AES 24.26 4.69%

Data sourced from a performance study on 802.11g networks.[8]

Table 2: Security Overhead for a Single Client (UDP)
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Security Protocol
Average Throughput
(Mbps)

Overhead (%)

No Security 22.88 -

WEP-64 20.86 8.82%

WEP-128 20.24 11.53%

WPA-TKIP 19.41 15.16%

WPA-AES 20.24 11.53%

WPA2-AES 20.32 11.18%

Data sourced from a performance study on 802.11g networks.[8]

Experimental Protocols
Methodology for Measuring Encryption Overhead

To quantify the performance impact of TKIP, a controlled experiment can be established. The

following protocol is based on methodologies described in academic performance analyses.[8]

[17]

1. Experimental Setup:

Hardware:

Server: A stable computer connected via Gigabit Ethernet to a wireless access point. (e.g.,

Intel P4 CPU 3.2GHz running Linux).[8]

Client: A computer with the wireless card being tested. (e.g., Intel 1.7GHz running

Windows XP with a Linksys WPC54G card).[8]

Access Point: A configurable 802.11g/n/ac access point capable of using different security

protocols (Unsecured, WEP, WPA-TKIP, WPA2-AES).

Software:
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Network Performance Tool: IPerf or Jperf is used to generate network traffic and measure

throughput.[8][17]

Packet Analyzer (Optional): Wireshark can be used for deeper analysis of packet structure

and overhead.[17]

2. Procedure:

Configure the access point to broadcast a specific SSID.

Establish a baseline by configuring the security setting to "None" (unsecured).

On the server, start the IPerf server process.

On the client, use the IPerf client to connect to the server and perform a throughput test.

For TCP tests: Run the test for a sustained period (e.g., 20 minutes) to allow the network

to stabilize. A standard IPerf command is sufficient.[8]

For UDP tests: Specify a high bandwidth (e.g., 140 Mbps) and a packet size that

maximizes throughput (e.g., 1472 bytes) to ensure the network is saturated. Run for a

sustained period.[8]

Record the average throughput from multiple runs.

Repeat steps 2-5 for each security protocol to be tested: WEP, WPA-TKIP, and WPA2-AES.

Calculate the performance overhead for each protocol as the percentage difference from the

unsecured baseline throughput.

Visualizations
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TKIP Encryption Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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